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Compound of Interest

Compound Name: Silver hexafluorophosphate

Cat. No.: B1329948 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of Silver hexafluorophosphate is paramount. This guide provides immediate,

essential information on personal protective equipment, operational procedures, and disposal

plans to facilitate safe laboratory practices.

Silver hexafluorophosphate (AgPF₆) is a corrosive solid that can cause severe skin burns

and eye damage.[1][2] It is also sensitive to light and moisture.[1][3] Adherence to the following

safety protocols is critical to minimize risks.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Silver hexafluorophosphate. The

following table summarizes the required equipment.
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PPE Category Specifications

Eye/Face Protection

Chemical safety goggles meeting European

Standard EN166 or OSHA's 29 CFR 1910.133

are required. A face shield should be used if

there is a splash hazard.[1][3][4]

Hand Protection
Protective gloves are mandatory to prevent skin

contact.[1][4]

Skin and Body
Wear a lab coat, long-sleeved clothing, and

closed-toe shoes to prevent skin exposure.[1][4]

Respiratory

For small-scale laboratory use, a NIOSH/MSHA

or European Standard EN 149 approved

respirator should be used if exposure limits may

be exceeded. For large-scale or emergency

use, a full-facepiece airline respirator is

necessary.[1] A dust mask of type N95 (US) is

also recommended.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][3]

Handling Procedures:

Wash hands thoroughly after handling the compound.[1][4]

Avoid contact with eyes, skin, and clothing.[4]

Minimize dust generation and accumulation.[4]

Do not breathe dust, vapor, mist, or gas.[4]
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Keep the container tightly closed when not in use.[4]

Avoid contact with water, moist air, and steam.[4]

Storage:

Store in a cool, dry, and well-ventilated area designated as a corrosives area.[4]

Keep containers tightly closed.[4]

Protect from light and moisture.[4]

Store away from incompatible substances such as strong oxidizing agents and acids.[3][4]

Emergency First Aid Procedures
Immediate response is crucial in the event of exposure. The following flowchart outlines the

initial steps to take.
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Exposure Event

Immediate Actions

Medical Attention

Exposure to Silver
Hexafluorophosphate

Inhalation:
Move to fresh air.

If breathing is difficult, give oxygen.
Do NOT use mouth-to-mouth.

If Inhaled

Skin Contact:
Immediately flush with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.

If on Skin

Eye Contact:
Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Do not allow victim to rub eyes.

If in Eyes

Ingestion:
Rinse mouth with water.

Give 2-4 cupfuls of milk or water.
Do NOT induce vomiting.

If Swallowed

Seek Immediate Medical Attention
Call a POISON CENTER or doctor.

Click to download full resolution via product page

Emergency First Aid Workflow

Spill and Disposal Plan
Spill Cleanup:

Ensure adequate ventilation.

Wearing appropriate PPE, vacuum or sweep up the material.[4]
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Place the collected material into a suitable, labeled container for disposal.[4]

Avoid generating dusty conditions.[4]

Clean the spill area thoroughly.

Disposal:

Dispose of Silver hexafluorophosphate as hazardous waste.[5]

All disposal practices must be in accordance with federal, state, and local regulations.

Do not empty into drains or the environment.[3][5]

Dispose of the contents and container at an approved waste disposal plant.[1]

Transportation Information
For the transport of Silver hexafluorophosphate, the following regulations apply.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT, ADR, IATA,

IMDG/IMO
UN1759

Corrosive solid,

n.o.s.
8 II

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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